Cas no 141399-95-3 (Benzo[b]thiophen-3(2H)-one, 5-hexyl-)

Benzo[b]thiophen-3(2H)-one, 5-hexyl- structure
141399-95-3 structure
Product Name:Benzo[b]thiophen-3(2H)-one, 5-hexyl-
CAS No:141399-95-3
MF:C14H18OS
MW:234.357122898102
CID:1306522
Update Time:2024-08-03

Benzo[b]thiophen-3(2H)-one, 5-hexyl- Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophen-3(2H)-one, 5-hexyl-
    • Inchi: 1S/C14H18OS/c1-2-3-4-5-6-11-7-8-14-12(9-11)13(15)10-16-14/h7-9H,2-6,10H2,1H3
    • InChI Key: GIVAGUHQHMBHBN-UHFFFAOYSA-N
    • SMILES: C12=CC=C(CCCCCC)C=C1C(=O)CS2

Computed Properties

  • Exact Mass: 234.10794

Experimental Properties

  • Density: 1.098±0.06 g/cm3(Predicted)
  • Boiling Point: 368.2±42.0 °C(Predicted)
  • PSA: 17.07
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